Cas no 926265-18-1 (1-Cyano-N,N-dimethylmethanesulfonamide)

• Product Name: 1-Cyano-N,N-dimethylmethanesulfonamide
• CAS No: 926265-18-1
• MF: C₄H₈N₂O₂S
• MW: 148.183519363403
• CID: 1065018
• PubChem ID: 39733769
• Update Time: 2025-07-17

1-Cyano-N,N-dimethylmethanesulfonamide Chemical and Physical Properties

Names and Identifiers

• 1-Cyano-N,N-dimethylmethanesulfonamide
• 926265-18-1
• CS-0252690
• DTXSID20653794
• EN300-61254
• AKOS009116447
• FT-0665279
• G37002
• DB-279226

• Inchi： 1S/C4H8N2O2S/c1-6(2)9(7,8)4-3-5/h4H2,1-2H3
• InChI Key： HYLLRLMSCNHPBI-UHFFFAOYSA-N
• SMILES： S(CC#N)(N(C)C)(=O)=O

Computed Properties

• Exact Mass: 148.03100
• Monoisotopic Mass: 148.03064868g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 69.6Ų

Experimental Properties

• PSA: 69.55000
• LogP: 0.48218

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Organosulfonamides

Additional information on 1-Cyano-N,N-dimethylmethanesulfonamide

1-Cyano-N,N-dimethylmethanesulfonamide (CAS No. 926265-18-1): A Comprehensive Overview

1-Cyano-N,N-dimethylmethanesulfonamide (CAS No. 926265-18-1) is a versatile compound with significant applications in the fields of organic synthesis, medicinal chemistry, and materials science. This molecule, characterized by its unique structure and chemical properties, has garnered considerable attention in recent years due to its potential in various research and industrial contexts.

The chemical structure of 1-Cyano-N,N-dimethylmethanesulfonamide consists of a cyano group (-CN), a sulfonamide moiety (-SO₂NH₂), and two methyl groups (-CH₃). The presence of these functional groups imparts the compound with distinct reactivity and stability, making it an attractive candidate for a wide range of chemical transformations.

In the realm of organic synthesis, 1-Cyano-N,N-dimethylmethanesulfonamide has been utilized as a key intermediate in the synthesis of complex molecules. Its reactivity towards nucleophiles and electrophiles allows for the formation of diverse functional groups, which can be further modified to achieve specific molecular targets. Recent studies have highlighted its utility in the synthesis of heterocyclic compounds, which are crucial building blocks in pharmaceuticals and agrochemicals.

In medicinal chemistry, 1-Cyano-N,N-dimethylmethanesulfonamide has shown promise as a scaffold for the development of novel therapeutic agents. The sulfonamide group is known for its biological activity, particularly in inhibiting enzymes and receptors involved in various disease pathways. Researchers have explored its potential as an inhibitor of carbonic anhydrase, an enzyme implicated in conditions such as glaucoma and epilepsy. Additionally, the cyano group can be converted into other functional groups, such as carboxylic acids or amides, which can enhance the pharmacological properties of the resulting compounds.

The physical properties of 1-Cyano-N,N-dimethylmethanesulfonamide, including its solubility and thermal stability, make it suitable for use in various reaction conditions. It is generally stable under standard laboratory conditions but can undergo controlled reactions under specific catalytic or thermal conditions. This flexibility allows chemists to tailor its use in different synthetic protocols.

In materials science, 1-Cyano-N,N-dimethylmethanesulfonamide has been investigated for its potential applications in polymer chemistry. The presence of the cyano group can influence the electronic properties of polymers, making them useful in electronic devices such as organic field-effect transistors (OFETs) and organic photovoltaics (OPVs). Recent studies have demonstrated that derivatives of this compound can enhance the charge transport properties of polymers, leading to improved device performance.

The environmental impact of 1-Cyano-N,N-dimethylmethanesulfonamide is also an important consideration. While it is not classified as a hazardous material, proper handling and disposal practices should be followed to minimize any potential environmental risks. Researchers are actively exploring greener synthetic methods to produce this compound, aiming to reduce waste and energy consumption during its synthesis.

In conclusion, 1-Cyano-N,N-dimethylmethanesulfonamide (CAS No. 926265-18-1) is a multifaceted compound with a wide range of applications in organic synthesis, medicinal chemistry, and materials science. Its unique chemical structure and properties make it a valuable tool for researchers and industrial chemists alike. As ongoing research continues to uncover new possibilities for this compound, its significance in various scientific fields is likely to grow even further.